Cas no 1368119-38-3 (3-(4,5-Dimethyl-1H-pyrrol-3-yl)propan-1-amine)

• Product Name: 3-(4,5-Dimethyl-1H-pyrrol-3-yl)propan-1-amine
• CAS No: 1368119-38-3
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 6506017
• PubChem ID: 96635646
• Update Time: 2025-06-09

3-(4,5-Dimethyl-1H-pyrrol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1368119-38-3
• Z1416188595
• 3-(4,5-Dimethyl-1H-pyrrol-3-yl)propan-1-amine
• EN300-6497229

• Inchi： 1S/C9H16N2/c1-7-8(2)11-6-9(7)4-3-5-10/h6,11H,3-5,10H2,1-2H3
• InChI Key： YYFQXGFCHVDBPR-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)=C1C)CCCN

Computed Properties

• Exact Mass: 152.131348519g/mol
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(4,5-Dimethyl-1H-pyrrol-3-yl)propan-1-amine

3-(4,5-Dimethyl-1H-pyrrol-3-yl)propan-1-amine

3-(4,5-Dimethyl-1H-pyrrol-3-yl)propan-1-amine is a compound with the CAS number 1368119-38-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrole ring with an amine functional group. The pyrrole moiety, a five-membered aromatic ring containing one nitrogen atom, is substituted with two methyl groups at the 4 and 5 positions, while the 3 position is connected to a propaneamine group. This combination of structural features makes 3-(4,5-Dimethyl-1H-pyrrol-3-yl)propan-1-amine a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 3-(4,5-Dimethyl-1H-pyrrol-3-yl)propan-1-amine involves a multi-step process that typically begins with the preparation of the pyrrole ring. One common approach is the Paal-Knorr synthesis, which utilizes 1,4-diketones as precursors for pyrrole formation. In this case, the diketone would be substituted with methyl groups at specific positions to form the dimethylpyrrole intermediate. Subsequent alkylation or coupling reactions are then employed to introduce the propaneamine group at the 3 position of the pyrrole ring. The optimization of these steps is critical to achieving high yields and purity of the final product.

Recent studies have highlighted the potential of 3-(4,5-Dimethyl-1H-pyrrol-3-yl)propan-1-amine as a building block in medicinal chemistry. Its structure allows for easy functionalization, enabling researchers to explore its role as a lead compound in drug development. For instance, modifications to the methyl groups or the propaneamine chain can significantly alter the compound's pharmacokinetic properties, such as solubility and bioavailability. Additionally, computational studies have demonstrated that this compound exhibits favorable interactions with various biological targets, including enzymes and receptors involved in neurological disorders.

The physical and chemical properties of 3-(4,5-Dimethyl-1H-pyrrol - - yl)propan - - amine are also of interest. Its molecular weight is approximately 207 g/mol, and it exists as a solid at room temperature. The compound has a melting point around 95°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

From an environmental perspective, 3-(4,5-Dimethyl - - yl)propan - - amine has been evaluated for its biodegradability and toxicity. Preliminary studies suggest that it undergoes moderate biodegradation under aerobic conditions, though further research is needed to fully understand its environmental impact. Additionally, acute toxicity studies indicate that it has low toxicity to aquatic organisms when exposed to concentrations below certain thresholds.

In conclusion, CAS No: 1368119 - - amine represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure and versatile properties make it an attractive candidate for further exploration in both academic research and industrial development.